Bzl,ME-L-met-ome hcl

Specification

• CAS No.: 1272754-99-0
• Molecular Formula: C14H21NO2S*HCl
• Molecular Weight: 267,39*36,45 g/mole
• IUPAC Name: methyl (2S)-2-[benzyl(methyl)amino]-4-methylsulfanylbutanoate;hydrochloride
• Standard InChI: InChI=1S/C14H21NO2S.ClH/c1-15(11-12-7-5-4-6-8-12)13(9-10-18-3)14(16)17-2;/h4-8,13H,9-11H2,1-3H3;1H/t13-;/m0./s1
• SMILES: CN(CC1=CC=CC=C1)C(CCSC)C(=O)OC.Cl

Introduction

Chemical Identity and Structural Properties

N-Benzyl-N-methyl-L-methionine methyl ester hydrochloride is a modified derivative of the essential amino acid L-methionine. The compound features several key structural modifications, including N-benzylation, N-methylation, and methyl esterification of the carboxylic acid group, along with salt formation as a hydrochloride.

Basic Identification Parameters

Parameter	Information
Full Chemical Name	N-Benzyl-N-methyl-L-methionine methyl ester hydrochloride
CAS Registry Number	1272754-99-0
Molecular Formula	C14H21NO2S·HCl
Molecular Weight	303.85 g/mol
SMILES Notation	CN(Cc1ccccc1)C@@HC(=O)OC.Cl
InChI	InChI=1S/C14H21NO2S.ClH/c1-15(11-12-7-5-4-6-8-12)13(9-10-18-3)14(16)17-2;/h4-8,13H,9-11H2,1-3H3;1H/t13-;/m0./s1
InChI Key	UAABAOCOIDJTRS-ZOWNYOTGSA-N

The compound contains an L-methionine core with nitrogen modifications and a methyl ester functional group, forming a hydrochloride salt.

Physical and Chemical Properties

N-Benzyl-N-methyl-L-methionine methyl ester hydrochloride possesses specific physical and chemical characteristics that influence its handling, storage, and application in research settings.

Physical Characteristics

Property	Description
Physical State	Powder
Color	White to off-white
Purity (Commercial)	Available in 95% to 99% purity grades
Solubility	Soluble in water and common polar organic solvents
Storage Conditions	Store in a cool, dry place; long-term storage recommended at -20°C (1-2 years)
Short-term Storage	-4°C (1-2 weeks)

The compound is typically supplied as a crystalline powder and should be protected from light and moisture for optimal stability.

Classification Parameter	Information
Signal Word	Warning
Hazard Statements	H315: Causes skin irritation
	H319: Causes serious eye irritation
	H335: May cause respiratory irritation
Pictograms	GHS07 (Exclamation mark)

Precautionary Measures

The following precautionary statements apply to the handling of this compound:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray

• P264: Wash hands thoroughly after handling

• P271: Use only outdoors or in a well-ventilated area

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P302+P352: IF ON SKIN: Wash with plenty of water

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

First Aid Measures

Exposure Route	Recommended Action
Skin Contact	Immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. If irritation persists, seek medical attention.
Eye Contact	Immediately wash eyes with copious amounts of water for at least 15 minutes. Assure adequate flushing by separating the eyelids with fingers. If irritation persists, seek medical attention.
Inhalation	Remove to fresh air. In severe cases or if symptoms persist, seek medical attention.
Ingestion	Wash out mouth with copious amounts of water for at least 15 minutes. Seek medical attention.

Proper personal protective equipment including chemical-resistant gloves and safety goggles should be worn when handling this compound.

Supplier	Catalog Number	Purity	Package Sizes
AK Scientific	6486AH	99%	1g, larger quantities available
Creative Peptides	CP25282	Not specified	5g, 25g
Combi-Blocks	SS-7441	Not specified	Research quantities
CymitQuimica	Various	Min. 95%	Various
BioFount	WSH47536	95%	1g

Pricing typically ranges from approximately $110 for 1g (research grade) to higher amounts for larger quantities and higher purity grades.

Research Applications and Significance

As a modified amino acid derivative, N-Benzyl-N-methyl-L-methionine methyl ester hydrochloride has potential applications in various research domains.

Analytical Characterization Techniques

For research purposes, the identity and purity of N-Benzyl-N-methyl-L-methionine methyl ester hydrochloride can be confirmed using various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy

• Mass Spectrometry

• Infrared Spectroscopy

• Elemental Analysis

• High-Performance Liquid Chromatography (HPLC)

• X-ray Crystallography (for crystal structure determination)